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Compound of Interest

Compound Name: 6HO5

Cat. No.: B560153

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information on the proper disposal
procedures for 6HO5, a selective, allosteric inhibitor of oncogenic K-Ras(G12C).

Chemical and Safety Data

Identifier Value

Chemical Name 6HO5

CAS Number 2061344-88-3

Primary Use Research chemical, K-Ras(G12C) inhibitor[1][2]
Acute Toxicity Harmful if inhaled (H332)

Avoid inhalation of fumes, smoke, dusts, and
Known Hazards
vapors[3]

Disposal Procedures

The disposal of 6H05 must be conducted in compliance with local, state, and federal
regulations. The primary principle is that this chemical should not be released into the
environment.

Key Disposal Steps:
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Do Not Dispose Down the Drain: Under no circumstances should 6HO05 or its solutions be
poured down the sewer.[3]

Use a Licensed Waste Disposal Service: The removal and disposal of 6H05 waste must be
carried out by a licensed and qualified hazardous waste management service.[3]

Follow Local Regulations: Always adhere to any restrictive regulations set forth by your local
authority regarding chemical waste.[3]

Containerize Waste: Store all 6H05 waste, including contaminated personal protective
equipment (PPE) and absorbent materials, in suitable, clearly labeled containers.

Consult Your Institution's EHS Office: Your institution's Environmental Health and Safety
(EHS) office is the primary resource for specific guidance on hazardous waste disposal
procedures at your facility.

Accidental Release and Spill Management

In the event of a spill, the following measures should be taken:

Avoid Contact: Do not walk into or touch the spilled substance.[3]
Prevent Inhalation: Stay upwind to avoid inhaling any fumes, smoke, dust, or vapors.[3]
Contain the Spill: Use absorbent material to contain the released substance.[3]

Protective Equipment: Wear appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat.

Waste Disposal: Collect any contaminated clothing and absorbent materials and dispose of
them as hazardous waste in a sealed container.[3]

Experimental Workflow for 6H05 Disposal
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Caption: Workflow for the proper disposal of 6HO5 from the laboratory.

Signaling Pathway Context: K-Ras(G12C) Inhibition
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6HO5 is a selective, allosteric inhibitor of the oncogenic K-Ras(G12C) mutant protein.[1] It
functions by binding to the GDP-bound "off" state of KRAS G12C, preventing its activation and
subsequent downstream signaling through pathways like the RAF-MEK-ERK cascade, which is
crucial for cell proliferation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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